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  4. Methyl (2E)-5-(4-acetyloxyphenyl)-7-methyl-3-oxo-2-(thiophen-2-ylmethylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Methyl (2E)-5-(4-acetyloxyphenyl)-7-methyl-3-oxo-2-(thiophen-2-ylmethylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Methyl (2E)-5-(4-acetyloxyphenyl)-7-methyl-3-oxo-2-(thiophen-2-ylmethylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 324564-22-9
VCID: VC0409368
InChI: InChI=1S/C22H18N2O5S2/c1-12-18(21(27)28-3)19(14-6-8-15(9-7-14)29-13(2)25)24-20(26)17(31-22(24)23-12)11-16-5-4-10-30-16/h4-11,19H,1-3H3/b17-11+
SMILES: CC1=C(C(N2C(=O)C(=CC3=CC=CS3)SC2=N1)C4=CC=C(C=C4)OC(=O)C)C(=O)OC
Molecular Formula: C22H18N2O5S2
Molecular Weight: 454.5g/mol

Methyl (2E)-5-(4-acetyloxyphenyl)-7-methyl-3-oxo-2-(thiophen-2-ylmethylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 324564-22-9

Main Products

VCID: VC0409368

Molecular Formula: C22H18N2O5S2

Molecular Weight: 454.5g/mol

Methyl (2E)-5-(4-acetyloxyphenyl)-7-methyl-3-oxo-2-(thiophen-2-ylmethylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 324564-22-9

CAS No. 324564-22-9
Product Name Methyl (2E)-5-(4-acetyloxyphenyl)-7-methyl-3-oxo-2-(thiophen-2-ylmethylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C22H18N2O5S2
Molecular Weight 454.5g/mol
IUPAC Name methyl (2E)-5-(4-acetyloxyphenyl)-7-methyl-3-oxo-2-(thiophen-2-ylmethylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C22H18N2O5S2/c1-12-18(21(27)28-3)19(14-6-8-15(9-7-14)29-13(2)25)24-20(26)17(31-22(24)23-12)11-16-5-4-10-30-16/h4-11,19H,1-3H3/b17-11+
Standard InChIKey NJFBJDOKTWCYOL-GZTJUZNOSA-N
Isomeric SMILES CC1=C(C(N2C(=O)/C(=C\C3=CC=CS3)/SC2=N1)C4=CC=C(C=C4)OC(=O)C)C(=O)OC
SMILES CC1=C(C(N2C(=O)C(=CC3=CC=CS3)SC2=N1)C4=CC=C(C=C4)OC(=O)C)C(=O)OC
Canonical SMILES CC1=C(C(N2C(=O)C(=CC3=CC=CS3)SC2=N1)C4=CC=C(C=C4)OC(=O)C)C(=O)OC
PubChem Compound 5762014
Last Modified Nov 11 2021
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